5-(Diethylamino)-3,6-dimethylpyrazine-2-carboxylic Acid

• IUPAC Name: 5-(diethylamino)-3,6-dimethylpyrazine-2-carboxylic acid
• InChI: InChI=1S/C11H17N3O2/c1-5-14(6-2)10-8(4)12-9(11(15)16)7(3)13-10/h5-6H2,1-4H3,(H,15,16)
• InChI Key: LXURXPSOSLXLBD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=C(N=C1C)C(=O)O)C
• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the pyrazine ring, followed by various substitution reactions to introduce the diethylamino, methyl, and carboxylic acid groups. The exact synthesis route would depend on the available starting materials and the desired yield and purity.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazine ring, with the various substituents attached at the 5, 3, and 6 positions. The diethylamino group would likely impart some basicity to the compound, while the carboxylic acid group would contribute acidity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. The pyrazine ring might undergo electrophilic substitution reactions, while the carboxylic acid group could participate in acid-base reactions and condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of both polar (carboxylic acid, diethylamino) and nonpolar (methyl) groups might give it unique solubility properties.

Scientific Research Applications

Analytical Chemistry

DEPC plays a role in analytical methods:

For more in-depth information, you can refer to the following sources:

• Jiang, M., Hong, K., Mao, Y., Ma, H., Chen, T., & Wang, Z. (2022). Natural 5-Aminolevulinic Acid: Sources, Biosynthesis, Detection, and Applications. Frontiers in Bioengineering and Biotechnology, 10, 841443.

Frontiers ArticleBiotechnology for Biofuels ArticleMDPI Article

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological molecules in the body.

Safety and Hazards

Without specific information, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it to avoid exposure and potential harm.

Future Directions

The future research directions for this compound would depend on its intended use. If it shows promise as a drug, further studies could explore its efficacy, safety, and mechanism of action. If it’s a novel compound, studies could focus on optimizing its synthesis and characterizing its properties.